Cas no 128599-53-1 (4'-methylaceto-d3-phenone)

• Product Name: 4'-methylaceto-d3-phenone
• CAS No: 128599-53-1
• MF: C₉H₁₀O
• MW: 137.193587779999
• CID: 897854
• PubChem ID: 102059259
• Update Time: 2025-04-19

4'-methylaceto-d3-phenone Chemical and Physical Properties

Names and Identifiers

• 4'-methylaceto-d3-phenone
• [D33]-hexadecyl bromide
• 2,2,2-Trideuterio-1-p-tolyl-aethanon
• 2,2,2-trideuterio-1-p-tolyl-ethanone
• 2-d3-methoxyphenol
• 2-Hydroxyanisole-d3
• 2-Methoxy-d3-phenol
• 2-Methoxyphenol-d3
• Anastil-d3
• d3-2-methoxyphenol
• d33-bromohexadecane
• d3-4-methylacetophenone
• Guaiacol-d3
• Guaiastil-d3
• Methylcatechol-d3
• methyl-d3 p-tolyl ketone
• o-Hydroxyanisole-d3
• O-Methoxyphenol-d3
• p-Tolyl-(D3)-methyl-keton

• Inchi： 1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3/i2D3
• InChI Key： GNKZMNRKLCTJAY-BMSJAHLVSA-N
• SMILES： O=C(C([2H])([2H])[2H])C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 137.091995176g/mol
• Monoisotopic Mass: 137.091995176g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.19760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones